Cas no 18149-76-3 (1,2,3,4-tetrachlorobuta-1,3-diene)

• Product Name: 1,2,3,4-tetrachlorobuta-1,3-diene
• CAS No: 18149-76-3
• MF: C₄H₂Cl₄
• MW: 191.870677471161
• CID: 1372841
• PubChem ID: 12431801
• Update Time: 2025-04-20

1,2,3,4-tetrachlorobuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrachlorobuta-1,3-diene
• 1,3-butadiene, 1,2,3,4-tetrachloro-
• LogP
• trans,trans-1,2,3,4-tetrachloro-1,3-butadiene
• (e,e)-1,2,3,4-tetrachloro-1,3-butadiene
• 18149-76-3
• SCHEMBL17714593
• 1,3-Butadiene, 1,2,3,4-tetrachloro-, (E,E)-
• DTXSID201261005

• Inchi： 1S/C4H2Cl4/c5-1-3(7)4(8)2-6/h1-2H/b3-1+,4-2+
• InChI Key： RLWBAEORPSFLTH-ZPUQHVIOSA-N
• SMILES： Cl/C(=C/Cl)/C(=C\Cl)/Cl

Computed Properties

• Exact Mass: 189.89126
• Monoisotopic Mass: 189.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.511
• Boiling Point: 206.3°C at 760 mmHg
• Flash Point: 82.7°C
• Refractive Index: 1.539
• PSA: 0